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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911

Introduction

3-Diethylaminophenol is a pivotal chemical intermediate in the synthesis of a wide array of
fluorescent dyes utilized in fluorescence microscopy.[1][2] While not fluorescent itself, its
diethylamino group acts as a potent electron-donating moiety, which is a fundamental
component of many fluorophores. This structural feature is essential for creating dyes with high
guantum yields and desirable photophysical properties. This document provides an overview of
the applications of fluorescent probes derived from 3-diethylaminophenol, along with detailed
protocols for their synthesis and use in cellular imaging. The primary application of 3-
diethylaminophenol is in the synthesis of rhodamine, coumarin, and quinolone-based dyes,
as well as specialized chemosensors.[2][3][4]

Fluorescent Probes Derived from 3-
Diethylaminophenol

A variety of fluorescent probes have been synthesized using 3-diethylaminophenol as a key
building block. These probes exhibit a range of spectral properties and functionalities, making
them suitable for diverse applications in fluorescence microscopy, including live-cell imaging
and ion sensing.[4][5]

Quantitative Data of Representative Probes
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The following table summarizes the key photophysical properties of selected fluorescent

probes synthesized from 3-diethylaminophenol.
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Experimental Protocols

Protocol 1: Synthesis of a Thiophene-Based Fluorescent

Chemosensor

This protocol describes a general method for synthesizing a "turn-on" fluorescent chemosensor

for the detection of AI3*, based on a Schiff base condensation reaction involving a 3-

diethylaminophenol derivative.
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Workflow for Chemosensor Synthesis

Synthesis of Chemosensor
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Fluorescence Activation Mechanism

Dissociation Probe-AlR* Complex (High Fluorescence)

Chelation

Probe (Low Fluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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